2'-Nitrophenyl-2-acetamido-2-deoxy-alpha-D-glucopyranoside

Description

2'-Nitrophenyl-2-acetamido-2-deoxy-alpha-D-glucopyranoside is an N-acetyl-alpha-D-glucosaminide compound where a 2-nitrophenyl group replaces the anomeric hydroxy hydrogen . It is also known as 2-nitrophenyl 2-acetamido-2-deoxy-a-D-glucopyranoside . This compound functions as a chromogenic substrate in enzyme activity assays, specifically for enzymes that cleave glycosidic bonds . Researchers utilize it in diverse applications such as biochemical research, where it aids in understanding carbohydrate metabolism and glycosylation processes, which are crucial for elucidating cellular functions and disease mechanisms .

Beyond biochemical studies, 2'-Nitrophenyl-2-acetamido-2-deoxy-alpha-D-glucopyranoside plays a role in drug development, particularly in creating glycosylated drugs designed to improve the pharmacological properties and bioavailability of therapeutic agents . It is also utilized in diagnostic applications, serving in the formulation of diagnostic kits that detect specific enzymes to diagnose metabolic disorders . Furthermore, this compound finds application in the food industry for assessing the presence of specific enzymes in food products, ensuring both quality control and safety .

A similar compound is 4'-Nitrophenyl-2-acetamido-2-deoxy-alpha-D-glucopyranoside, also known as p-Nitrophenyl 2-acetamido-2-deoxy-α-D-glucopyranoside, which has a molecular weight of 342.30 g/mol . It is used as a substrate for glycosidases to measure enzyme activity . Another related compound is P-NITROPHENYL 2-ACETAMIDO-2-DEOXY-ALPHA-D-GLUCOPYRANOSIDE, which is a substrate for N-acetyl-alpha-galactosaminidase and is used in the detection of Sanfilippo syndrome B .

• CAS No.: 10139-01-2
• Product Name: 2'-Nitrophenyl-2-acetamido-2-deoxy-alpha-D-glucopyranoside
• Molecular Formula: C14H18N2O8
• Molecular Weight: 342.3 g/mol
• IUPAC Name: N-[(2R,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-(2-nitrophenoxy)oxan-3-yl]acetamide
• Standard InChI: InChI=1S/C14H18N2O8/c1-7(18)15-11-13(20)12(19)10(6-17)24-14(11)23-9-5-3-2-4-8(9)16(21)22/h2-5,10-14,17,19-20H,6H2,1H3,(H,15,18)/t10-,11-,12-,13-,14+/m1/s1
• Standard InChIKey: PXMQUEGJJUADKD-KSTCHIGDSA-N
• SMILES: CC(=O)NC1C(C(C(OC1OC2=CC=CC=C2[N+](=O)[O-])CO)O)O
• Canonical SMILES: CC(=O)NC1C(C(C(OC1OC2=CC=CC=C2[N+](=O)[O-])CO)O)O
• Synonyms: GlcNAc1-α-ONP
• PubChem Compound: 112084
• Last Modified: Sep 14 2023